Cas no 16737-04-5 (7-Octyn-2-one)
7-Octyn-2-one structure
Product Name:7-Octyn-2-one
CAS No:16737-04-5
MF:C8H12O
MW:124.180282592773
CID:1355541
PubChem ID:12600007
Update Time:2025-04-20
7-Octyn-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Octyn-2-one
- oct-7-yn-2-one
- AKOS013846836
- DTXSID30503953
- SCHEMBL8661229
- 16737-04-5
-
- Inchi： 1S/C8H12O/c1-3-4-5-6-7-8(2)9/h1H,4-7H2,2H3
- InChI Key： REYJZHHJFVWMSE-UHFFFAOYSA-N
- SMILES： O=C(C)CCCCC#C
Computed Properties
- Exact Mass: 124.08886
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
7-Octyn-2-one Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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